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Compound of Interest

Compound Name: 1-Oleoyl-3-palmitoylglycerol

Cat. No.: B1263825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Oleoyl-3-palmitoylglycerol (OPG) is a diacylglycerol (DAG) that plays a role as an

intermediate in lipid metabolism. The accurate quantification of specific DAG isomers like OPG

in biological matrices is crucial for understanding their physiological and pathological roles.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful

analytical technique for the sensitive and specific quantification of lipids.[1][2][3] This

application note provides a detailed protocol for the quantification of OPG using LC-MS/MS,

intended for researchers, scientists, and professionals in drug development.

Experimental Protocols
This section outlines the detailed methodology for the quantification of OPG in a biological

matrix.

Sample Preparation: Lipid Extraction
A common method for extracting lipids from biological samples is a modified Bligh-Dyer

extraction.

Homogenization: Homogenize the tissue or biofluid sample in a mixture of chloroform and

methanol (1:2, v/v).
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Phase Separation: Add chloroform and water to the homogenate to achieve a final solvent

ratio of chloroform:methanol:water (2:2:1.8, v/v/v) to induce phase separation.

Lipid Extraction: Vigorously mix and centrifuge the sample. The lower organic phase,

containing the lipids, is carefully collected.

Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as

methanol/chloroform (9:1, v/v).

LC-MS/MS Analysis
The following are typical LC-MS/MS parameters for the analysis of OPG.

Liquid Chromatography (LC) Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 2.0 x 100 mm,

3 µm particle size)[4]

Mobile Phase A Water with 5 mM ammonium acetate[4][5]

Mobile Phase B Acetonitrile with 5 mM ammonium acetate[4][5]

Flow Rate 0.3 mL/min[4]

Gradient

A typical gradient starts at 40% B, increases to

80% B over 10 minutes, and is then held for a

few minutes before re-equilibration.[4]

Injection Volume 5-10 µL

Column Temperature 40 °C

Mass Spectrometry (MS) Conditions:
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Parameter Value

Ionization Mode

Positive Electrospray Ionization (ESI+) or

Atmospheric Pressure Chemical Ionization

(APCI)[2][6][7]

Precursor Ion [M+NH₄]⁺ = m/z 611.5

Product Ions
m/z 339.3 (loss of palmitic acid), m/z 313.3 (loss

of oleic acid)

Collision Energy
Optimized for the specific instrument, typically in

the range of 20-40 eV

Dwell Time 100 ms

Data Presentation
Quantitative data for OPG should be presented in a clear and structured format. The following

table is an example of how to summarize quantitative results from an LC-MS/MS analysis.

Sample ID
OPG Concentration
(ng/mL)

Standard Deviation %RSD

Control 1 15.2 1.3 8.6

Control 2 16.8 1.5 8.9

Treated 1 25.4 2.1 8.3

Treated 2 28.1 2.5 8.9

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of 1-Oleoyl-3-
palmitoylglycerol by LC-MS/MS.
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Caption: Workflow for OPG quantification.
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Fragmentation Pathway of 1-Oleoyl-3-palmitoylglycerol
The fragmentation of the [M+NH₄]⁺ adduct of OPG in the mass spectrometer is a key aspect of

its specific detection.

Collision-Induced Dissociation (CID)

[M+NH₄]⁺ of OPG
(m/z 611.5)

Loss of Palmitic Acid + NH₃

[M+NH₄ - C₁₆H₃₂O₂ - NH₃]⁺
(m/z 339.3)

 - (C₁₆H₃₂O₂ + NH₃)

Loss of Oleic Acid + NH₃

[M+NH₄ - C₁₈H₃₄O₂ - NH₃]⁺
(m/z 313.3)

 - (C₁₈H₃₄O₂ + NH₃)

Click to download full resolution via product page

Caption: OPG fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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